Cas no 211808-66-1 (6-bromo-1h-indol-5-ol)

6-bromo-1h-indol-5-ol structure
6-bromo-1h-indol-5-ol structure
Product Name:6-bromo-1h-indol-5-ol
CAS No:211808-66-1
MF:C8H6BrNO
MW:212.043341159821
MDL:MFCD16609984
CID:1399157
PubChem ID:10036076
Update Time:2025-07-29

6-bromo-1h-indol-5-ol Chemical and Physical Properties

Names and Identifiers

    • 6-bromo-1h-indol-5-ol
    • 6-bromo-5-hydroxyindole
    • SureCN2960506
    • CHEMBL467446
    • 6-BROMO-5-HYDROXY-1H-INDOLE
    • PB28586
    • C8H6BrNO
    • c9-6-4-7-5(1-2-10-7)3-8(6)11
    • h1-4,10-11
    • FT-0707433
    • 211808-66-1
    • SCHEMBL2960506
    • P11882
    • InChI=1/C8H6BrNO/c9-6-4-7-5(1-2-10-7)3-8(6)11/h1-4,10-11
    • 5-hydroxy-6-bromoindole
    • CS-0057713
    • DB-066442
    • MDL: MFCD16609984
    • Inchi: 1S/C8H6BrNO/c9-6-4-7-5(1-2-10-7)3-8(6)11/h1-4,10-11H
    • InChI Key: URERMTGVHAWORS-UHFFFAOYSA-N
    • SMILES: BrC1C(=CC2C=CNC=2C=1)O

Computed Properties

  • Exact Mass: 210.96328g/mol
  • Monoisotopic Mass: 210.96328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 36Ų

6-bromo-1h-indol-5-ol Pricemore >>

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